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Compound of Interest

Compound Name: HL-8

Cat. No.: B11931921

Disclaimer: Initial searches for a cell line designated "HL-8" did not yield a distinct, well-
characterized cell line. The information presented in this guide pertains to the HL-60 cell line, a
human promyelocytic leukemia line, which is a plausible subject of interest given the query.
This guide is intended for researchers, scientists, and drug development professionals.

The HL-60 cell line, established from a 36-year-old woman with acute promyelocytic leukemia,
IS a cornerstone of in vitro hematological and cancer research. These non-adherent, spherical
cells grow in suspension and are invaluable for studying cellular differentiation, apoptosis, and
the efficacy of novel therapeutic agents.

Core Cellular and Molecular Characteristics

The HL-60 cell line is characterized by its myeloblastic morphology and its capacity to
differentiate into various myeloid lineages upon induction by specific chemical agents. This
makes it an excellent model system for studying hematopoiesis and leukemogenesis.
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Parameter Value Reference
Cell Type Promyelocytic Leukemia [1]

Origin Human, Female [1]
Morphology Spherical, Non-adherent [2]

Ploidy Aneuploid

Doubling Time Approximately 24-36 hours

) Amplification of the MYC
Key Genetic Features
oncogene

Key Signaling Pathways in HL-60 Cells

Several critical signaling pathways are constitutively active or can be readily stimulated in HL-
60 cells, making them a robust model for studying cancer cell signaling and for screening

targeted therapies.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is central to regulating cell survival,
proliferation, and metabolism in HL-60 cells. Its constitutive activation is a hallmark of many
cancers, including leukemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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